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Compound of Interest

Compound Name: 1-Hexanol-d11
Cat. No.: B15555329
Get Quote
\ J

Disclaimer: This document provides a detailed guide on the safety and handling of 1-Hexanol-
d11. Specific safety data for 1-Hexanol-d11 is not readily available. The information presented
herein is extrapolated from the Safety Data Sheets (SDS) of its non-deuterated analogue, 1-
Hexanol (CAS No. 111-27-3), and should be used as a comprehensive guideline. Researchers,
scientists, and drug development professionals are advised to consult with their institution's
safety office and the specific supplier's documentation for the most accurate and up-to-date
information.

Chemical Identification and Physical Properties

1-Hexanol-d11 is a deuterated form of 1-Hexanol, a primary alcohol. While its physical
properties are expected to be very similar to 1-Hexanol, slight variations may exist due to the
isotopic labeling.

Table 1: Physical and Chemical Properties of 1-Hexanol
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Property Value Source
Chemical Formula CeH3D110 N/A
_ 113.24 g/mol (Calculated for

Molecular Weight N/A
dil)

Appearance Clear, colorless liquid [1]
Characteristic sweet, alcohol-

Odor ] [2]
like

Melting Point -45 °C [3]

Boiling Point 155 -158 °C [3]

Flash Point 60 °C (140 °F) [3][4]

Density 0.82 g/lcm3 at 20 °C [3]

Vapor Pressure 1 hPaat 20 °C [3]

Vapor Density 3.53 (Air=1) [3]
Slightly miscible with water.

Solubility Miscible with alcohol and [5]
ether.

Auto-ignition Temperature Approximately 313 °C [2]

Hazard Identification and Classification

1-Hexanol is classified as a hazardous substance. It is crucial to understand its potential
dangers to ensure safe handling.

Table 2: GHS Hazard Classification for 1-Hexanol
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Hazard Class Hazard Category

Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor.[4][6][7]
. H302: Harmful if swallowed.[3]
Acute Toxicity, Oral 4
[4][6]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin.[4]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[3][4][6][7]
Hazardous to the Aquatic ) o
2 H401: Toxic to aquatic life.[6]

Environment, Acute Hazard

Below is a diagram illustrating the relationship between the chemical and its primary hazards.

1-Hexanol-d11
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GHS Hazard Relationships for 1-Hexanol.

Toxicological Information
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Understanding the toxicological profile is essential for risk assessment and implementing
appropriate safety measures.

Table 3: Toxicological Data for 1-Hexanol

Route of Exposure Species Value

Oral LD50 Rat 720 mg/kg[4][6]

Dermal LD50 Rabbit 1,500 - 2,000 mg/kg[2][4]
Inhalation LC50 Rat >21 mg/L for 1 hour[7][8]
Skin Irritation Rabbit Moderate irritant[8]

Causes serious eye irritation[5]

Eye Irritation Rabbit
[6]

Experimental Protocols: Safe Handling Procedures

Adherence to strict protocols is mandatory when working with 1-Hexanol-d11.

Personal Protective Equipment (PPE)

A diagram of the required personal protective equipment is provided below.
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Wear a flame-resistant
lab coat.

A

Wear chemical-resistant gloves
(e.g., nitrile, neoprene).

A

Wear safety goggles or a
face shield.

lcheck Ventilation
Use a respirator with an organic
vapor cartridge if ventilation is inadequate.

Click to download full resolution via product page

Required Personal Protective Equipment (PPE).

Engineering Controls

Ventilation: Always handle 1-Hexanol-d11 in a well-ventilated area.[2][7] A chemical fume
hood is strongly recommended to minimize inhalation exposure.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6][7] No
smoking in the handling area.[7] Use explosion-proof electrical, ventilating, and lighting
equipment.[6][7]

Static Discharge: Take precautionary measures against static discharge.[6][7] Ground and
bond containers and receiving equipment.[7]

Eye Wash and Safety Shower: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[9]

General Handling Protocol
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» Preparation: Before handling, ensure all necessary PPE is worn correctly and engineering

controls are operational.

» Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[6][7]
Avoid contact with skin and eyes.[2]

o Work Practices: Do not eat, drink, or smoke when using this product.[6][7] Wash hands
thoroughly after handling.[6][7]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep
away from incompatible materials such as strong oxidizing agents and strong acids.[2][7]

Spill and Emergency Procedures

A workflow for handling spills is outlined below.
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Evacuate non-essential personnel.

l

Ensure adequate ventilation.

:

Remove all ignition sources.

l

Contain the spill with inert absorbent
material (e.g., sand, vermiculite).

l

Collect the absorbed material into a
suitable, labeled container for disposal.

l

Clean the spill area with soap and water.

Dispose of waste in accordance with
local, state, and federal regulations.

Click to download full resolution via product page

Spill Response Workflow.

First-Aid Measures

Table 4: First-Aid Procedures for 1-Hexanol Exposure
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Exposure Route First-Aid Measures

Move the affected person to fresh air and keep
) them at rest in a position comfortable for
Inhalation ) . .
breathing.[7] If symptoms persist, seek medical

attention.[7]

Immediately remove all contaminated clothing.
i [6] Rinse the skin with plenty of water or shower.
Skin Contact S ) )
[6][7] If skin irritation persists, get medical

advice.[7]

Rinse cautiously with water for several minutes.

[6] Remove contact lenses, if present and easy
Eye Contact to do.[6] Continue rinsing for at least 10

minutes.[7] If eye irritation persists, get medical

advice/attention.[6]

Rinse mouth.[6] Do NOT induce vomiting. Call a
Ingestion POISON CENTER or doctor/physician if you

feel unwell.[6]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

[7]
» Unsuitable Extinguishing Media: A full water jet may be ineffective.[7]

o Specific Hazards: Flammable liquid and vapor.[7] Vapors are heavier than air and may travel
to a source of ignition and flash back.[2] Containers may explode when heated.[2]
Hazardous combustion products include carbon monoxide and carbon dioxide.[7]

e Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[7]

Disposal Considerations
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Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[6] Do not allow the product to enter drains.[6]

This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-Hexanol-d11, based on the data available for 1-Hexanol. Always prioritize
safety and consult relevant safety documentation before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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